Cas no 892748-66-2 (1-(2-chlorophenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine)

• Product Name: 1-(2-chlorophenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
• CAS No: 892748-66-2
• MF: C₁₄H₉ClN₆OS
• MW: 344.77885890007
• CID: 5479873
• PubChem ID: 16019620
• Update Time: 2025-06-21

1-(2-chlorophenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• E595-0555
• NCGC00123078-01
• CCG-77035
• AKOS001915991
• 892748-66-2
• 1-(2-chlorophenyl)-4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine
• SCHEMBL10016322
• 3-(2-chlorophenyl)-5-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)triazol-4-amine
• CHEMBL1356554
• F3411-2175
• HMS1866J02
• 1-(2-chlorophenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C14H9ClN6OS/c15-8-4-1-2-5-9(8)21-12(16)11(18-20-21)14-17-13(19-22-14)10-6-3-7-23-10/h1-7H,16H2
• InChI Key： PSCSNMNHAKNOFQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C(=C(C2=NC(C3=CC=CS3)=NO2)N=N1)N

Computed Properties

• Exact Mass: 344.0247078g/mol
• Monoisotopic Mass: 344.0247078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 124Ų

Additional information on 1-(2-chlorophenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

Chemical Compound CAS No. 892748-66-2: 1-(2-Chlorophenyl)-4-[3-(Thiophen-2-yl)-1,2,4-Oxadiazol-5-yl]-1H-1,2,3-Triazol-5-Amine

The compound with CAS No. 892748-66-2, known as 1-(2-chlorophenyl)-4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a chlorophenyl group, a thiophene moiety, and a triazole ring system. The combination of these functional groups endows the molecule with distinctive electronic and steric properties, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery. Its triazole ring system is known for its ability to form hydrogen bonds, which is crucial for molecular recognition and bioavailability. Additionally, the presence of the thiophene moiety introduces aromaticity and electron-withdrawing effects, enhancing the molecule's stability and reactivity. These properties make it an attractive scaffold for designing novel pharmaceutical agents targeting various therapeutic areas such as cancer, inflammation, and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the oxadiazole ring through cyclization reactions and the subsequent coupling of the chlorophenyl group with the triazole system. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for advanced characterization techniques such as NMR spectroscopy and X-ray crystallography.

From a materials science perspective, this compound has shown promise as a building block for constructing advanced materials with tailored electronic properties. Its triazole ring system can act as a versatile linker in supramolecular chemistry, enabling the formation of self-assembled structures with potential applications in sensors and nanotechnology. Furthermore, the thiophene moiety contributes to π-conjugation effects, which are essential for applications in organic electronics such as light-emitting diodes (LEDs) and photovoltaic devices.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. Quantum mechanical calculations reveal that the molecule exhibits significant electron delocalization across its aromatic systems, which enhances its conductivity and stability under various environmental conditions. These findings have inspired further research into its potential use as an additive in polymer-based electronic materials.

In conclusion, the compound with CAS No. 892748-66-2 represents a fascinating example of how carefully designed molecular architectures can lead to versatile functional materials. Its unique combination of structural features makes it a valuable tool for both academic research and industrial applications. As ongoing studies continue to uncover new properties and applications of this compound, it is poised to play an increasingly important role in advancing modern chemistry and technology.